Cas no 2229509-86-6 (tert-butyl N-4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenylcarbamate
• CAS No: 2229509-86-6
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6091348
• PubChem ID: 165657560
• Update Time: 2025-07-28

tert-butyl N-4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenylcarbamate
• tert-butyl N-[4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenyl]carbamate
• EN300-1892466
• 2229509-86-6

• Inchi： 1S/C18H25NO4/c1-9-18(5,6)12-10-14(21-7)15(22-8)11-13(12)19-16(20)23-17(2,3)4/h1,10-11H,2-8H3,(H,19,20)
• InChI Key： SRUKSMXQTBWTDG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(C#C)(C)C)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229509-86-6 and Product Name: tert-butyl N-4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenylcarbamate

The compound with CAS No. 2229509-86-6 and the product name tert-butyl N-4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including dimethoxy and methylbutynyl, which contribute to its distinct chemical behavior and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives as bioactive molecules. The N-substituted carbamate group in this compound plays a crucial role in modulating its pharmacological properties. Specifically, the presence of a tert-butyl group at the nitrogen position enhances the stability and lipophilicity of the molecule, making it an attractive candidate for further pharmacokinetic studies. This feature is particularly relevant in the context of drug formulation, where optimal solubility and metabolic stability are critical factors.

The 4,5-dimethoxyphenyl moiety in the compound's structure is another notable feature that contributes to its biological activity. This aromatic ring system is known to exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The 2-(2-methylbut-3-yn-2-yl) substituent further diversifies the compound's chemical profile, introducing a terminal alkyne group that can participate in diverse chemical reactions. This alkyne functionality is particularly useful in synthetic chemistry, enabling further derivatization and modification of the molecule.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between this compound and biological targets. Molecular docking studies have revealed that the dimethoxyphenyl ring interacts favorably with certain enzyme active sites, suggesting potential applications as an inhibitor or modulator of these enzymes. This finding aligns with current trends in drug discovery, where targeted inhibition of specific enzymes is a key strategy for developing therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the methylbutynyl group through Sonogashira coupling is a critical step in the synthesis process. This reaction requires careful optimization to avoid side products and ensure regioselectivity. The use of palladium catalysts in this transformation underscores the importance of transition metal catalysis in modern synthetic organic chemistry.

From a medicinal chemistry perspective, the structural features of this compound make it an intriguing candidate for further investigation. The combination of lipophilic and hydrophilic regions within its structure suggests potential for oral bioavailability, while the presence of multiple functional groups provides ample opportunities for derivatization. These properties are particularly relevant in the development of small-molecule drugs designed to interact with biological targets such as kinases and G protein-coupled receptors.

In conclusion, the compound with CAS No. 2229509-86-6 and product name tert-butyl N-4,5-dimethoxy-2-(2-methylbut-3-yn-2-yl)phenylcarbamate represents a promising entity in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for further investigation in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across various disease areas.